Cas no 56772-27-1 (1,2,3-Cyclopentanetriol)

• Product Name: 1,2,3-Cyclopentanetriol
• CAS No: 56772-27-1
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 386383
• PubChem ID: 92530
• Update Time: 2025-04-19

1,2,3-Cyclopentanetriol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclopentanetriol
• cyclopentane-1,2,3-triol
• 56772-27-1
• SCHEMBL1964660
• DTXSID90972222
• MVHTVXFDPMHZNE-UHFFFAOYSA-N

• Inchi： 1S/C5H10O3/c6-3-1-2-4(7)5(3)8/h3-8H,1-2H2
• InChI Key： MVHTVXFDPMHZNE-UHFFFAOYSA-N
• SMILES： OC1C(CCC1O)O

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.482
• Boiling Point: 206.6°C at 760 mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.615
• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols